Cas no 87658-38-6 (4-Quinolinamine, N-phenyl-2-(trifluoromethyl)-)

• Product Name: 4-Quinolinamine, N-phenyl-2-(trifluoromethyl)-
• CAS No: 87658-38-6
• MF: C₁₆H₁₁F₃N₂
• MW: 288.267153978348
• CID: 2810460
• PubChem ID: 11108968
• Update Time: 2025-04-21

4-Quinolinamine, N-phenyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, N-phenyl-2-(trifluoromethyl)-
• DTXSID30455549
• MQFDNUVQKUWJHE-UHFFFAOYSA-N
• 87658-38-6

• Inchi： 1S/C16H11F3N2/c17-16(18,19)15-10-14(20-11-6-2-1-3-7-11)12-8-4-5-9-13(12)21-15/h1-10H,(H,20,21)
• InChI Key： MQFDNUVQKUWJHE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C2C=CC=CC2=N1)NC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 288.08743285Da
• Monoisotopic Mass: 288.08743285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 24.9Ų